N-[2-Amino-2-(4-propan-2-ylphenyl)ethyl]-6-methylpyrazolo[1,5-a]pyrimidine-3-carboxamide;dihydrochloride

• IUPAC Name: N-[2-amino-2-(4-propan-2-ylphenyl)ethyl]-6-methylpyrazolo[1,5-a]pyrimidine-3-carboxamide;dihydrochloride
• InChI: InChI=1S/C19H23N5O.2ClH/c1-12(2)14-4-6-15(7-5-14)17(20)10-22-19(25)16-9-23-24-11-13(3)8-21-18(16)24;;/h4-9,11-12,17H,10,20H2,1-3H3,(H,22,25);2*1H
• InChI Key: RRNDFHSDPHJBRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=C(C=N2)C(=O)NCC(C3=CC=C(C=C3)C(C)C)N)N=C1.Cl.Cl
• Molecular Formula: C19H25Cl2N5O
• Molecular Weight: 410.3 g/mol

Description

The description of a compound usually includes its IUPAC name, common names, and structural formula. The structure can give insights into the functional groups present in the molecule and its possible reactivity.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired product. The choice of reactants, solvents, catalysts, and conditions can greatly affect the outcome of the synthesis.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These can provide information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can provide information about its reactivity and stability, and can help to predict how it might behave under different conditions.

Physical And Chemical Properties Analysis

This includes studying properties such as solubility, melting point, boiling point, and acidity/basicity. These properties can affect how the compound behaves in different environments.

Scientific Research Applications

Antiviral Activity

Indole derivatives have garnered attention for their antiviral potential. Researchers have synthesized various compounds containing the indole nucleus and evaluated their efficacy against viruses. For instance:

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Anti-Inflammatory and Analgesic Properties

Certain indole derivatives possess anti-inflammatory and analgesic activities. For example:

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Anticancer Applications

Indole-based compounds often exhibit anticancer properties. While EN300-26690705’s specific effects on cancer cells are unknown, its indole structure warrants investigation.

Safety And Hazards

Information on safety and hazards is crucial for handling and storing the compound safely. This can include toxicity data, flammability, and precautions for safe handling and disposal.